6-methoxy-3-methyl-2-[3-methyl-3-(4-nitrophenyl)triazen-1-yl]benzothiazolium chloride
6-methoxy-3-methyl-2-[3-methyl-3-(4-nitrophenyl)triazen-1-yl]benzothiazolium chloride
Brand Name:
Vulcanchem
CAS No.:
14970-38-8
VCID:
VC0078658
InChI:
InChI=1S/C16H16N5O3S.ClH/c1-19-14-9-8-13(24-3)10-15(14)25-16(19)17-18-20(2)11-4-6-12(7-5-11)21(22)23;/h4-10H,1-3H3;1H/q+1;/p-1
SMILES:
C[N+]1=C(SC2=C1C=CC(=C2)OC)N=NN(C)C3=CC=C(C=C3)[N+](=O)[O-].[Cl-]
Molecular Formula:
C16H16ClN5O3S
Molecular Weight:
393.8 g/mol
6-methoxy-3-methyl-2-[3-methyl-3-(4-nitrophenyl)triazen-1-yl]benzothiazolium chloride
CAS No.: 14970-38-8
Main Products
VCID: VC0078658
Molecular Formula: C16H16ClN5O3S
Molecular Weight: 393.8 g/mol
CAS No. | 14970-38-8 |
---|---|
Product Name | 6-methoxy-3-methyl-2-[3-methyl-3-(4-nitrophenyl)triazen-1-yl]benzothiazolium chloride |
Molecular Formula | C16H16ClN5O3S |
Molecular Weight | 393.8 g/mol |
IUPAC Name | N-[(E)-(6-methoxy-3-methyl-1,3-benzothiazol-3-ium-2-yl)diazenyl]-N-methyl-4-nitroaniline;chloride |
Standard InChI | InChI=1S/C16H16N5O3S.ClH/c1-19-14-9-8-13(24-3)10-15(14)25-16(19)17-18-20(2)11-4-6-12(7-5-11)21(22)23;/h4-10H,1-3H3;1H/q+1;/p-1 |
Standard InChIKey | ULJTXYUETZXPSS-UHFFFAOYSA-M |
Isomeric SMILES | C[N+]1=C(SC2=C1C=CC(=C2)OC)/N=N/N(C)C3=CC=C(C=C3)[N+](=O)[O-].[Cl-] |
SMILES | C[N+]1=C(SC2=C1C=CC(=C2)OC)N=NN(C)C3=CC=C(C=C3)[N+](=O)[O-].[Cl-] |
Canonical SMILES | C[N+]1=C(SC2=C1C=CC(=C2)OC)N=NN(C)C3=CC=C(C=C3)[N+](=O)[O-].[Cl-] |
PubChem Compound | 6436418 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume